Cas no 854678-00-5 (1H-Pyrazol-5-ol, 1-(4-fluorophenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-ol, 1-(4-fluorophenyl)-3-(trifluoromethyl)-
• CAS No: 854678-00-5
• MF: C₁₀H₆F₄N₂O
• MW: 246.161056041718
• MDL: MFCD08719440
• CID: 4240047
• PubChem ID: 17020060
• Update Time: 2025-04-24

1H-Pyrazol-5-ol, 1-(4-fluorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-(4-fluorophenyl)-3-(trifluoromethyl)-
• 1-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
• 854678-00-5
• AKOS002280200
• 1H-Pyrazol-5-ol,1-(4-fluorophenyl)-3-(trifluoromethyl)-
• 2-(4-fluorophenyl)-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one
• STK619644
• AKOS005553086
• STK300120

• MDL： MFCD08719440
• Inchi： 1S/C10H6F4N2O/c11-6-1-3-7(4-2-6)16-9(17)5-8(15-16)10(12,13)14/h1-5,17H
• InChI Key： AAQODJKYJVPXLB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 246.04162547Da
• Monoisotopic Mass: 246.04162547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų